Toladryl-d6
Description
Toladryl-d6 is an isotopic labelled diphenylhydramine analog classified as an antihistaminic . It has a molecular formula of C18H17D6NO and a molecular weight of 275.42 .
Molecular Structure Analysis
The IUPAC name for this compound is 2-[(4-methylphenyl)-phenylmethoxy]-N,N-bis(trideuteriomethyl)ethanamine . The molecular structure involves a diphenylhydramine backbone with six deuterium atoms replacing hydrogen atoms.
Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Toladryl-d6 can be achieved through the deuteration of Toladryl, which is a common antihistamine drug. The deuteration can be accomplished using deuterium gas and a suitable catalyst.", "Starting Materials": [ "Toladryl", "Deuterium gas", "Catalyst" ], "Reaction": [ "Toladryl is reacted with deuterium gas in the presence of a suitable catalyst", "The reaction mixture is heated and stirred for several hours", "The resulting product is isolated and purified using standard techniques such as column chromatography or recrystallization", "The final product is Toladryl-d6, which is a deuterated form of Toladryl" ] } | |
CAS No. |
1346603-37-9 |
Molecular Formula |
C18H23NO |
Molecular Weight |
275.425 |
IUPAC Name |
2-[(4-methylphenyl)-phenylmethoxy]-N,N-bis(trideuteriomethyl)ethanamine |
InChI |
InChI=1S/C18H23NO/c1-15-9-11-17(12-10-15)18(20-14-13-19(2)3)16-7-5-4-6-8-16/h4-12,18H,13-14H2,1-3H3/i2D3,3D3 |
InChI Key |
PJUYQWIDNIAHIZ-XERRXZQWSA-N |
SMILES |
CC1=CC=C(C=C1)C(C2=CC=CC=C2)OCCN(C)C |
Synonyms |
(N,N-Dimethyl-d6)-2-[(4-methylphenyl)phenylmethoxy]ethanamine; 4-Methyldiphenhydramine-d6; p-Methyldiphenhydramine-d6; (N,N-Dimethyl-d6)-N-[2-(p-methyl-α-phenylbenzyloxy)ethyl]amine; p-Methylbenzhydryl 2-(Dimethyl-d6)aminoethyl Ether; |
Origin of Product |
United States |
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